Cas no 54306-13-7 (Benzenamine,4-[[(4-methylphenyl)thio]methyl]-)

• Product Name: Benzenamine,4-[[(4-methylphenyl)thio]methyl]-
• CAS No: 54306-13-7
• MF: C₁₄H₁₅NS
• MW: 229.3406021595
• CID: 370051
• PubChem ID: 96779
• Update Time: 2025-04-19

Benzenamine,4-[[(4-methylphenyl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[[(4-methylphenyl)thio]methyl]-
• 4-[(4-methylphenyl)sulfanylmethyl]aniline
• (4-Methyl-phenyl)-(4-amino-benzyl)-sulfid
• A-(p-tolylthio)-p-toluidine
• Benzenamine, 4-(((4-methylphenyl)thio)methyl)-
• BRN 2726211
• NSC89351
• Benzenamine, 4-[[(4-methylphenyl)thio]methyl]-
• DTXSID90202677
• p-Toluidine, .alpha.-(p-tolylthio)-
• AKOS000214052
• 54306-13-7
• NCIOpen2_005736
• p-Toluidine, alpha-(p-tolylthio)-
• .alpha.-(p-Tolylthio)-p-toluidine
• NSC 89351
• Benzenamine, 4-(((4-methylphenyl)thio)methyl)- (9CI)
• NSC-89351
• alpha-(p-Tolylthio)-p-toluidine

• Inchi： 1S/C14H15NS/c1-11-2-8-14(9-3-11)16-10-12-4-6-13(15)7-5-12/h2-9H,10,15H2,1H3
• InChI Key： SDGPGFLEUFXPCV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)CC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 229.09265
• Monoisotopic Mass: 229.09252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3
• XLogP3: 3.6

Experimental Properties

• Density: 1.14
• Boiling Point: 388.1°C at 760 mmHg
• Flash Point: 188.5°C
• Refractive Index: 1.642
• PSA: 26.02
• LogP: 4.45070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers